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Compound of Interest

Compound Name: OVA G4 peptide

Cat. No.: B10775172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the landscape of immunological research, the ovalbumin-derived peptide SIINFEKL (OVA

257-264) stands as a cornerstone for studying CD8+ T cell responses due to its robust

immunogenicity and high affinity for the H-2Kb MHC class I molecule. This guide provides a

comparative analysis of the canonical SIINFEKL peptide against one of its variants, the OVA
G4 peptide (SIIGFEKL). Experimental data reveals that OVA G4 acts as a weak agonist for the

OT-I T cell receptor, offering a valuable tool for dissecting the nuances of T cell activation and

for studies requiring a less potent immune stimulus.

Performance Comparison: Strong vs. Weak Agonist
The immunogenic potency of a peptide is fundamentally linked to its ability to bind to MHC

molecules and be recognized by T cell receptors (TCRs). The SIINFEKL peptide is well-

documented as a strong agonist, capable of inducing robust CD8+ T cell proliferation and

effector functions. In contrast, the OVA G4 peptide, with its altered sequence (SIIGFEKL),

demonstrates the characteristics of a weak agonist. This distinction is critical for researchers

designing experiments to probe different aspects of the immune response.
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Parameter OVA (SIINFEKL) OVA G4 (SIIGFEKL) Reference

TCR Agonism Strong Agonist Weak Agonist [1]

OT-I T Cell Activation

Induces full

proliferation and

differentiation

Activation is

dependent on IL-2

and co-stimulation

[2]

MHC Class I Binding

Affinity (H-2Kb)

High (reported around

10 nM)

Lower (precise values

vary across studies)
[3]

In Vitro Cytokine

Production (IFN-γ, IL-

2)

High

Low to moderate,

dependent on co-

stimulation

[2]

Experimental Workflows & Signaling Pathways
The differentiation in immune response between SIINFEKL and the OVA G4 peptide can be

visualized through their respective experimental workflows and the downstream signaling

cascades they trigger.

Experimental Workflow: In Vitro T Cell Activation Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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